2-Pyridinecarboxylic acid [2-[2-(difluoromethoxy)anilino]-2-oxoethyl] ester

• Molecular Formula: C15H12F2N2O4
• Molecular Weight: 322.26 g/mol
• IUPAC Name: [2-[2-(difluoromethoxy)anilino]-2-oxoethyl] pyridine-2-carboxylate
• InChI: InChI=1S/C15H12F2N2O4/c16-15(17)23-12-7-2-1-5-10(12)19-13(20)9-22-14(21)11-6-3-4-8-18-11/h1-8,15H,9H2,(H,19,20)
• InChI Key: QSTDXPKISWJLNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)COC(=O)C2=CC=CC=N2)OC(F)F

Description

2-pyridinecarboxylic acid [2-[2-(difluoromethoxy)anilino]-2-oxoethyl] ester is an aromatic carboxylic acid and a member of pyridines.

Scientific Research Applications

Catalysis and Reactivity

• Dehydrative Allylation and Deallylation : 2-Quinolinecarboxylic acid, a derivative of 2-pyridinecarboxylic acid, is effective in promoting both dehydrative allylation of alcohols and deallylation of allyl ethers and esters. This is significant for understanding the balance between the π-accepting ability of the pyridine moiety and the acidity of the carboxylic acid in these derivatives (Tanaka et al., 2009).

Synthesis and Chemical Properties

• Synthesis Methodology : A new method for synthesizing 2-pyridinecarboxylic acid 2-ethylhexyl ester has been studied, showcasing advantages such as simple operation, short reaction time, and high production (W. Hai, 2002).
• Telomerase Inhibitory Activities : Certain pyridine-2-carboxylate derivatives demonstrate significant in vitro telomerase inhibitory activity and in vivo tumor suppression, highlighting their potential in medical research (Sang-sup Jew et al., 2003).

Molecular and Electronic Properties

• Quantum Chemical Analysis : DFT and quantum-chemical calculations have been conducted on various pyridinecarboxylic acid derivatives, including their electronic properties such as HOMO and LUMO energies, which are vital for understanding their reactivity and potential applications (Bouklah et al., 2012).

Applications in Organic Chemistry

• Reactivity in Organic Synthesis : The reactivity of anti- and syn-oximino carbonates and carbamates of 2-pyridylacetic acid esters has been studied, revealing their potential in organic synthesis (H. Y. Kim et al., 2001).
• Ester Synthesis Techniques : Various carboxylic esters can be synthesized using 2-pyridinecarboxylic acid derivatives, offering efficient pathways for ester preparation (Shiina et al., 2002).

Surfactant and Material Science Applications

• Surfactant Synthesis : Pyridinium gemini surfactants have been synthesized using esterification processes involving pyridinecarboxylic acid derivatives, important for applications in detergents and emulsifiers (Patial et al., 2013).

Medicinal Chemistry

• Anti-inflammatory Activity : Certain heterocyclic systems fused to a thiophene moiety using citrazinic acid, a pyridine-2-carboxylic acid derivative, show good anti-inflammatory activity, comparable to standard drugs (Amr et al., 2007).